Benzoxazole, 5-nitro-2-(2-thienyl)-

• CAS RN: 51299-39-9
• Molecular Formula: C11H6N2O3S
• Molecular Weight: 246.24 g/mol
• IUPAC Name: 5-nitro-2-thiophen-2-yl-1,3-benzoxazole
• InChI: InChI=1S/C11H6N2O3S/c14-13(15)7-3-4-9-8(6-7)12-11(16-9)10-2-1-5-17-10/h1-6H
• InChI Key: LXJMKZYXFBAYBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC3=C(O2)C=CC(=C3)[N+](=O)[O-]

Description

Benzoxazole, 5-nitro-2-(2-thienyl)- is a useful research compound. Its molecular formula is C11H6N2O3S and its molecular weight is 246.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Step A - 15.4 g of 4-nitro-o-aminophenol and 11.2 g of thiophenecarboxaldehyde are dissolved in glacial acetic acid (450 ml) and heated to 85°. 44.4 g of lead tetraacetate is dissolved in 400 ml glacial acetic acid by warming and added to the above solution. Heating is continued for 0.5 hr and the solution is cooled to room temperature, diluted with an equal volume of water and the dark precipitate is collected and washed with additional water. The crude product is dissolved in CH2Cl2 (800 ml) and heated with 2.0 g of "Darco" G-60, followed by evaporation of the CH2Cl2. The resulting material is recrystallized from ethanol-chloroform (3:1) to yield 12.4 g of 5-nitro-2-(2-thienyl)benzoxazol, mp 186°-188°.

Synthesis routes and methods II

Procedure details

A mixture of 2-chloro-5-nitrobenzo[d]oxazole (404 mg, 2.04 mmol), 2-(tributylstannyl)-thiophene (648 μL, 2.04 mmol) and tetrakis(triphenylphosphine)palladium (0) (40.8 mg) in dioxane (12.2 mL) was heated at 100° C. for 16 h under nitrogen. Ethyl acetate was added, the organic layer was washed with water, dried over anhydrous MgSO4 and evaporated. The resulting solid was purified by column chromatography eluting with ethyl acetate/hexanes 10:90 v/v, and then purified by reverse phase HPLC to afford 3 mg (2%) of the title product (LCMS RT=6.95 min)